Cas no 2138234-92-9 (1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol)

1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol is a fluorinated aromatic amino alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a fluoro-methylphenyl moiety and a propan-2-ol amine backbone, offers versatility as a building block for bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the amino alcohol functionality provides a handle for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of CNS-active agents or enzyme inhibitors due to its balanced lipophilicity and hydrogen-bonding capacity. It is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.
1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol structure
2138234-92-9 structure
Product Name:1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
CAS No:2138234-92-9
MF:C10H14FNO
MW:183.22266626358
CID:5263811
Update Time:2025-05-21

1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
    • Benzeneethanol, α-(aminomethyl)-3-fluoro-4-methyl-
    • 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
    • Inchi: 1S/C10H14FNO/c1-7-2-3-8(5-10(7)11)4-9(13)6-12/h2-3,5,9,13H,4,6,12H2,1H3
    • InChI Key: YAYIQUWKWRHDRC-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)CC(CN)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2

1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-645014-0.05g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
0.05g
$1129.0 2023-03-05
Enamine
EN300-645014-0.1g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
0.1g
$1183.0 2023-03-05
Enamine
EN300-645014-0.25g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
0.25g
$1235.0 2023-03-05
Enamine
EN300-645014-0.5g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
0.5g
$1289.0 2023-03-05
Enamine
EN300-645014-1.0g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
1g
$0.0 2023-06-07
Enamine
EN300-645014-2.5g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
2.5g
$2631.0 2023-03-05
Enamine
EN300-645014-5.0g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
5.0g
$3894.0 2023-03-05
Enamine
EN300-645014-10.0g
1-amino-3-(3-fluoro-4-methylphenyl)propan-2-ol
2138234-92-9
10.0g
$5774.0 2023-03-05

Additional information on 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol

1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol: A Comprehensive Overview

The compound 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol, identified by the CAS number 2138234-92-9, is a versatile organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic profiles.

The synthesis of 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol involves a multi-step process that typically begins with the preparation of the aromatic ring. The introduction of the amino and hydroxyl groups is achieved through carefully controlled reactions, ensuring high purity and stability. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production process and enhance yield.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various laboratory and industrial applications. The presence of the amino group imparts basicity to the molecule, while the hydroxyl group contributes to its acidity, creating a balance that is advantageous in many chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol with high accuracy. These studies have revealed that the molecule has a conjugated system that enhances its stability and reactivity. The fluorine atom in the aromatic ring plays a crucial role in modulating the electronic properties, making it an attractive candidate for use in fluorescent materials and sensors.

The biological activity of this compound has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its utility in the development of novel therapeutic agents. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

In the field of materials science, 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-ol has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers has led to the creation of materials with enhanced mechanical and thermal properties. Researchers are also investigating its potential as a building block for nanomaterials, such as graphene oxide composites, which could revolutionize electronics and energy storage technologies.

The environmental impact of this compound has also been studied extensively. Biodegradation assays have shown that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This makes it an eco-friendly alternative to traditional chemicals used in various industries.

In conclusion, 1-Amino-3-(3-fluoro-4-methylphenyl)propan-2-butanol, CAS No. 2138234976789 is a multifaceted compound with immense potential across diverse applications. Ongoing research continues to uncover new insights into its properties and uses, positioning it as a key player in modern chemistry and materials science.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.